Cas no 69220-40-2 (4-Chloroacridin-9(10H)-one)

• Product Name: 4-Chloroacridin-9(10H)-one
• CAS No: 69220-40-2
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD04225895
• CID: 392034
• PubChem ID: 615312
• Update Time: 2025-06-12

4-Chloroacridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone, 4-chloro-
• 4-chloro-10H-acridin-9-one
• BS-17910
• 4-Chloroacridin-9(10H)-one
• (10H)Acridin-9-one, 4-chloro-
• C76188
• 4-Chloro-9(10H)-acridinone
• 4-Chloro-9(10H)-acridinone #
• SR-01000294534-1
• 69220-40-2
• UNFRCVRJLUPLIP-UHFFFAOYSA-N
• AKOS030561626
• A915588
• CS-0162523
• NS00133085
• SR-01000294534
• DTXSID40346813
• MFCD04225895
• ZINC04755235

• MDL： MFCD04225895
• Inchi： 1S/C13H8ClNO/c14-10-6-3-5-9-12(10)15-11-7-2-1-4-8(11)13(9)16/h1-7H,(H,15,16)
• InChI Key： UNFRCVRJLUPLIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C3C=CC=CC=3NC=21)=O

Computed Properties

• Exact Mass: 229.0294416g/mol
• Monoisotopic Mass: 229.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

4-Chloroacridin-9(10H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 4-Chloroacridin-9(10H)-one

4-Chloroacridin-9(10H)-one: A Comprehensive Overview

4-Chloroacridin-9(10H)-one (CAS No. 69220-40-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 9-chloroacridinone, belongs to the acridine family and is characterized by its unique chemical structure and diverse biological activities. In this comprehensive overview, we will delve into the chemical properties, biological activities, and potential applications of 4-Chloroacridin-9(10H)-one.

The chemical structure of 4-Chloroacridin-9(10H)-one consists of a tricyclic acridine ring system with a chlorine substituent at the 4-position. This specific substitution pattern imparts unique physicochemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The compound is typically synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent cyclization steps.

In terms of its physical properties, 4-Chloroacridin-9(10H)-one is a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its low solubility in water can be overcome by using appropriate solubilizing agents or formulation techniques, which is crucial for its use in biological assays and drug delivery systems.

The biological activities of 4-Chloroacridin-9(10H)-one have been extensively studied, revealing its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the intercalation of the acridine ring into DNA, leading to the disruption of DNA replication and transcription processes. This DNA-binding property is further enhanced by the presence of the chlorine substituent, which may contribute to increased stability and selectivity.

Beyond its anticancer properties, 4-Chloroacridin-9(10H)-one has also been investigated for its antimicrobial activities. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antibacterial effects is thought to involve the disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings suggest that 4-Chloroacridin-9(10H)-one could be a valuable lead compound for the development of novel antibiotics.

In addition to its direct biological activities, 4-Chloroacridin-9(10H)-one has been explored as a scaffold for the design and synthesis of more potent derivatives. By modifying the substituents on the acridine ring or introducing additional functional groups, researchers have been able to enhance the potency and selectivity of these derivatives. For example, recent studies have reported the synthesis of 4-chloroacridin-9(10H)-one derivatives with improved anticancer activity and reduced toxicity profiles.

The pharmacokinetic properties of 4-Chloroacridin-9(10H)-one have also been investigated to better understand its behavior in vivo. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

In conclusion, 4-Chloroacridin-9(10H)-one (CAS No. 69220-40-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as an anticancer agent and antimicrobial drug. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this fascinating compound.